Cas no 15432-85-6 (Sodium antimony)

• Product Name: Sodium antimony
• CAS No: 15432-85-6
• MF: NaO₃Sb
• MW: 192.747973442078
• MDL: MFCD01941053
• CID: 50106
• Update Time: 2025-05-20

Sodium antimony Chemical and Physical Properties

Names and Identifiers

• Sodium antimonate
• Natriumantimonat
• sodium antimonate(V)
• Antimonate(1-),sodium
• antimonate(sbo31-),sodium
• Sodium antimonate trihydrate
• Antimonate,sodium
• SODIUM METAANTIMONATE
• Sodiumantimonate,min.
• SulfaMic acid
• Trisodium antimonate
• Antimonate(SbO31-), sodium (9CI)
• Antimonic acid (HSbO3), sodium salt (8CI)
• Sodiumantimonate(V) (NaSbO3) (6CI,7CI)
• Antimony sodium oxide (NaSbO3)
• Antimonysodium trioxide
• NA 700
• Pyrobloc SAP 2
• Sodiumantimonate (NaSbO3)
• Sun Epoch NA 1070
• Sun Epoch NA 1075
• Sun Epoch NA 700
• NA 1070L
• Sun Epoch NA1070L
• Antimonate, sodium
• Sodium antimonate,96%
• Sodiumantimonate,min.95%
• SODIUM ANTIMONATE, 99.9%
• Sodium antimony
• sodiumantimonate
• Thermoguard FR
• Sodium polyantimonate
• Antimony sodium oxide
• ANTIMONIC ACID, SODIUM SALT
• trisodium stiborate
• NSBGJRFJIJFMGW-UHFFFAOYSA-N
• TRA0057989
• Sodium antimonate trihydrate, 98+%

• MDL： MFCD01941053
• Inchi： 1S/Na.3O.Sb/q+1;;;-1;
• InChI Key： BMENBXQCFCSBAQ-UHFFFAOYSA-N
• SMILES： [Sb]([O-])(=O)=O.[Na+]

Computed Properties

• Exact Mass: 191.87800
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 36.8
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 86.2

Experimental Properties

• Color/Form: White powder, with granular crystals and equiaxed crystals
• Density: 3.7 g/mL at 25 °C(lit.)
• Melting Point: >375 °C(lit.)
• Boiling Point: No data available
• Flash Point: No data available
• Water Partition Coefficient: Slightly soluble
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents, strong acids, strong bases.
• PSA: 57.20000
• LogP: -0.35640
• Solubility: : soluble in tartaric acid, sodium sulfide solution, concentrated sulfuric acid, slightly soluble in alcohol and ammonium salt, insoluble in acetic acid, dilute alkali and dilute inorganic acid. Insoluble in cold water
• Vapor Pressure: No data available

Sodium antimony Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302,H332,H411
• Warning Statement： P261,P273,P304+P340,P301+P312,P312,P501
• Hazardous Material transportation number：1549
• WGK Germany：2
• Hazard Category Code： R20/22
• Safety Instruction： S22-S61
• Hazardous Material Identification：
• Hazard Level：6.1
• Risk Phrases：R20/22
• Packing Group：III
• TSCA：Yes
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Sodium antimony

Comprehensive Overview of Sodium Antimony (CAS No. 15432-85-6): Properties, Applications, and Industry Insights

Sodium antimony, identified by its CAS number 15432-85-6, is an inorganic compound that has garnered significant attention in various industrial and research applications. This compound, often referred to as sodium antimonate or antimony sodium oxide, plays a pivotal role in sectors ranging from materials science to specialty chemicals. Its unique chemical properties, including its ability to act as a flame retardant and a catalyst, make it a valuable component in modern manufacturing processes.

One of the most frequently searched questions about sodium antimony revolves around its chemical structure and composition. The compound typically exists as a white crystalline powder, soluble in water, and exhibits high thermal stability. Researchers and industry professionals often explore its molecular formula and bonding characteristics to optimize its use in specific applications. For instance, its antimony content contributes to its efficacy in flame-retardant formulations, a topic of growing interest due to increasing safety regulations in textiles and electronics.

In recent years, the demand for eco-friendly flame retardants has surged, placing sodium antimony under the spotlight. Unlike traditional halogen-based retardants, which face scrutiny for environmental and health concerns, sodium antimony-based solutions offer a balance between performance and sustainability. This aligns with the global trend toward green chemistry and sustainable manufacturing, making it a hot topic in forums and academic discussions.

Another area where CAS No. 15432-85-6 is frequently discussed is its role in glass and ceramic production. The compound acts as a fining agent, removing bubbles and impurities during the melting process. This application is critical for producing high-quality optical glass and specialty ceramics, which are essential in industries like telecommunications and renewable energy. Searches for "sodium antimony in glass manufacturing" or "antimony compounds for ceramics" reflect the compound's niche but vital contributions.

The electrochemical properties of sodium antimony also make it a subject of interest in battery technology. With the rise of lithium-ion batteries and the search for alternative materials, researchers are investigating antimony-based compounds for their potential to enhance energy storage capacity. This ties into broader conversations about next-generation batteries and energy-efficient materials, topics that dominate tech and sustainability circles.

From a safety and handling perspective, users often search for material safety data sheets (MSDS) and storage guidelines for sodium antimony. Proper handling ensures its stability and longevity in industrial settings. Additionally, questions about its compatibility with other chemicals and environmental impact are common, reflecting the compound's integration into complex supply chains.

In summary, Sodium antimony (CAS No. 15432-85-6) is a versatile compound with applications spanning flame retardants, glass production, and energy storage. Its relevance to sustainability and advanced materials ensures it remains a focal point for researchers and industry leaders alike. As innovations in these fields progress, the compound's role is likely to expand, further solidifying its importance in modern science and technology.